4'-O-De(aminocarbonyl)concanamycin A

• CAS No.: 81552-34-3
• Product Name: 4'-O-De(aminocarbonyl)concanamycin A
• Molecular Formula: C45H74O13
• Molecular Weight: 823.1 g/mol
• IUPAC Name: (3E,5Z,13Z,15Z)-18-[4-[4-[(2S,4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-2-hydroxy-5-methyl-6-[(E)-prop-1-enyl]oxan-2-yl]-3-hydroxypentan-2-yl]-9-ethyl-8,10-dihydroxy-3,17-dimethoxy-5,7,11,13-tetramethyl-1-oxacyclooctadeca-3,5,13,15-tetraen-2-one
• Standard InChI: InChI=1S/C45H74O13/c1-13-16-34-28(7)37(56-38-22-33(46)42(50)31(10)55-38)23-45(52,58-34)30(9)41(49)29(8)43-35(53-11)18-15-17-24(3)19-26(5)39(47)32(14-2)40(48)27(6)20-25(4)21-36(54-12)44(51)57-43/h13,15-18,20-21,26-35,37-43,46-50,52H,14,19,22-23H2,1-12H3/b16-13+,18-15-,24-17-,25-20-,36-21+/t26?,27?,28?,29?,30?,31-,32?,33-,34?,35?,37?,38-,39?,40?,41?,42-,43?,45?/m1/s1
• Standard InChIKey: XKYYLWWOGLVPOR-VGTMZCKHSA-N
• Isomeric SMILES: CCC1C(C(C/C(=C\C=C/C(C(OC(=O)/C(=C\C(=C/C(C1O)C)\C)/OC)C(C)C(C(C)C2(CC(C(C(O2)/C=C/C)C)O[C@@H]3C[C@H]([C@@H]([C@H](O3)C)O)O)O)O)OC)/C)C)O
• SMILES: CCC1C(C(CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C=CC)C)OC3CC(C(C(O3)C)O)O)O)O)OC)C)C)O
• Canonical SMILES: CCC1C(C(CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C=CC)C)OC3CC(C(C(O3)C)O)O)O)O)OC)C)C)O
• Description: Concanamycin C is a natural macrolide antibiotic first isolated from Streptomyces and identified as an inhibitor of T cell proliferation in response to concanavalin A (Item No. 14951). Concanamycin C is cytotoxic to fungi, including yeasts, through its ability to inhibit vacuolar-type ATPases.
• Synonyms: concanamycin C; TAN 1323 A; TAN-1323 A
• Reference: 1.Kinashi, H.,Someno, K. and Sakahguchi, K. Isolation and characterization of concanamycins A, B and C. J. Antibiot. (Tokyo) 37(11), 1333-1343 (1984).
• PubChem Compound: 6441954
• Last Modified: Nov 11 2021